3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile

• IUPAC Name: 3-[3-(1-hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile
• InChI: InChI=1S/C12H15N3O/c1-9(16)11-3-5-15(8-11)12-7-14-4-2-10(12)6-13/h2,4,7,9,11,16H,3,5,8H2,1H3
• InChI Key: AUWLJCJOCQJXFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCN(C1)C2=C(C=CN=C2)C#N)O
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile, also known as HEPPC, is a chemical compound that has been widely studied in the field of medicinal chemistry. HEPPC is a pyridine-based compound that has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer and Alzheimer's disease. In

Mechanism of Action

The mechanism of action of 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile is not fully understood, but it is thought to involve the inhibition of various signaling pathways. 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. In addition, 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has been shown to inhibit the NF-kappaB pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has been shown to have a number of biochemical and physiological effects. In cancer cells, 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has been shown to induce cell cycle arrest and apoptosis, as well as inhibit the migration and invasion of cancer cells. In addition, 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has been shown to inhibit the aggregation of amyloid beta peptide in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has a number of advantages for lab experiments. It is relatively easy to synthesize and has been shown to have potent therapeutic effects in a number of disease models. However, there are also limitations to using 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile in lab experiments. One limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize dosing and treatment regimens. In addition, 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are a number of future directions for research on 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile. One area of research could be to further explore the mechanism of action of 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile, which could help to optimize dosing and treatment regimens. Another area of research could be to test the safety and efficacy of 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile in clinical trials, which could potentially lead to the development of a new therapeutic agent for cancer or Alzheimer's disease. Finally, future research could focus on developing new derivatives of 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile with improved potency and selectivity.

Synthesis Methods

3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile can be synthesized using a variety of methods, including the reaction of 3-chloropyridine-4-carbonitrile with 1-hydroxyethylpyrrolidine in the presence of a base. The reaction can be carried out at room temperature and the product can be obtained in good yield.

Scientific Research Applications

3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has been the subject of extensive scientific research due to its potential therapeutic applications. One of the main areas of research has been in the treatment of cancer. 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has been shown to inhibit the migration and invasion of cancer cells, which could potentially prevent the spread of cancer.
Another area of research has been in the treatment of Alzheimer's disease. 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has been shown to inhibit the aggregation of amyloid beta peptide, which is a hallmark of Alzheimer's disease. In addition, 3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]pyridine-4-carbonitrile has been shown to improve cognitive function in animal models of Alzheimer's disease.